Cas no 1361924-85-7 (5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid)

• Product Name: 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid
• CAS No: 1361924-85-7
• MF: C₁₅H₈Cl₄O₂
• MW: 362.034820556641
• CID: 4995778
• Update Time: 2025-05-20

5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid

• Inchi： 1S/C15H8Cl4O2/c16-9-3-1-8(2-6-13(20)21)10(7-9)14-11(17)4-5-12(18)15(14)19/h1-7H,(H,20,21)/b6-2-
• InChI Key： SMJWXGNDYPGATK-KXFIGUGUSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1/C=C\C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 6
• Topological Polar Surface Area: 37.3

Additional information on 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid

Introduction to 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid (CAS No. 1361924-85-7) and Its Applications in Modern Chemical Research

5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid, identified by the chemical abstracts service number 1361924-85-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetrachlorobiphenyl derivative, characterized by its unique structural framework and functional properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring four chlorine atoms substituting specific positions on the biphenyl ring and an acrylic acid side chain, imparts distinct reactivity and solubility characteristics that make it particularly useful in synthetic chemistry.

The 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid molecule is of particular interest due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of advanced pharmaceuticals targeting neurological disorders. The chlorine substituents on the biphenyl ring enhance the compound's lipophilicity, facilitating its interaction with biological membranes, while the acrylic acid moiety allows for further functionalization through esterification or amidation reactions. These properties make it a versatile building block for designing molecules with tailored pharmacokinetic profiles.

In the realm of academic research, 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid has been employed in investigations aimed at understanding the environmental persistence and metabolic pathways of chlorinated aromatic compounds. Its structural analogs are known to exhibit interesting photophysical properties, which have been explored in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo polymerization reactions further extends its utility in materials science, where it can be incorporated into polymers with enhanced thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled more precise predictions of the reactivity and binding affinity of 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid towards biological targets. Molecular docking studies have identified potential interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings suggest that derivatives of this compound could serve as lead candidates for drug discovery programs targeting these conditions. The integration of machine learning algorithms has also facilitated the optimization of synthetic routes, reducing production costs and improving yields.

The industrial applications of 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid are equally noteworthy. In agrochemical research, modified versions of this compound have shown promise as herbicides due to their ability to disrupt plant growth regulators. Additionally, its derivatives are being investigated for their potential use in advanced coatings and adhesives, where their chlorine content contributes to flame retardancy and corrosion resistance. The compound's compatibility with green chemistry principles has also been a focus of recent work, with efforts directed towards developing environmentally benign synthetic methods.

The safety profile of 5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid is another critical aspect that has been thoroughly examined. While its chlorinated structure suggests potential toxicity, extensive toxicological studies have provided insights into its metabolic fate and potential health effects. These studies are essential for ensuring that applications involving this compound adhere to stringent regulatory standards. Furthermore, research into its degradation products has informed strategies for minimizing environmental impact during industrial use.

In conclusion,5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid (CAS No. 1361924-85-7) represents a fascinating example of how structural modifications can yield compounds with diverse functionalities and applications. Its role in pharmaceutical development, materials science, and environmental research underscores its importance as a chemical entity worthy of continued investigation. As new methodologies emerge in synthetic chemistry and computational biology,5,2',3',6'-Tetrachlorobiphenyl-2-acrylic acid is poised to remain at the forefront of innovation across multiple scientific disciplines.